Cas no 38759-27-2 (3,7-Dimethyl-6-(methylthio)purin-2(3H)-one)

• Product Name: 3,7-Dimethyl-6-(methylthio)purin-2(3H)-one
• CAS No: 38759-27-2
• MF: C₈H₁₀N₄OS
• MW: 210.256199359894
• CID: 1490931
• PubChem ID: 10965766
• Update Time: 2025-04-21

3,7-Dimethyl-6-(methylthio)purin-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 2H-Purin-2-one, 3,7-dihydro-3,7-dimethyl-6-(methylthio)-
• 3,7-dimethyl-6-methylsulfanylpurin-2-one
• 3,7-Dimethyl-6-(methylthio)-3,7-dihydro-2H-purin-2-one
• starbld0015957
• 38759-27-2
• 3,7-dimethyl-6-methylthio-2(3H)-purinone
• 3,7-Dimethyl-6-(methylthio)purin-2(3H)-one

• Inchi： 1S/C8H10N4OS/c1-11-4-9-6-5(11)7(14-3)10-8(13)12(6)2/h4H,1-3H3
• InChI Key： CWRBLCMTHRNCCO-UHFFFAOYSA-N
• SMILES： S(C)C1C2=C(N=CN2C)N(C)C(N=1)=O

Computed Properties

• Exact Mass: 210.0577
• Monoisotopic Mass: 210.05753213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 75.8Ų

Experimental Properties

• PSA: 50.49

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinones